Cas no 779349-89-2 (1,3-Benzenedicarboxylicacid, 4-(methylamino)-)

1,3-Benzenedicarboxylicacid, 4-(methylamino)- structure
779349-89-2 structure
Product Name:1,3-Benzenedicarboxylicacid, 4-(methylamino)-
CAS No:779349-89-2
MF:C9H9NO4
MW:195.172062635422
CID:553500
PubChem ID:18683254
Update Time:2025-04-19

1,3-Benzenedicarboxylicacid, 4-(methylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylicacid, 4-(methylamino)-
    • Isophthalicacid, 4-(methylamino)- (2CI)
    • 4-(methylamino)benzene-1,3-dicarboxylic acid
    • Isophthalic acid, 4-(methylamino)-
    • 779349-89-2
    • DTXSID40595566
    • SCHEMBL17938282
    • AKOS002677262
    • Inchi: 1S/C9H9NO4/c1-10-7-3-2-5(8(11)12)4-6(7)9(13)14/h2-4,10H,1H3,(H,11,12)(H,13,14)
    • InChI Key: UWMMOZYVUBABMV-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C(=O)O)C=CC=1NC)=O

Computed Properties

  • Exact Mass: 195.05315777g/mol
  • Monoisotopic Mass: 195.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 86.6Ų
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